Cas no 1261832-17-0 (2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261832-17-0
• MF: C₁₄H₉F₆NO₂
• MW: 337.217184782028
• CID: 4987325
• Update Time: 2025-08-03

2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C14H9F6NO2/c1-22-12-10(5-6-11(21-12)13(15,16)17)8-3-2-4-9(7-8)23-14(18,19)20/h2-7H,1H3
• InChI Key： ZTNWUYHCACVAHO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=N1)OC)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 4.9
• Topological Polar Surface Area: 31.4

Additional information on 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261832-17-0)

The compound 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261832-17-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of methoxy and trifluoromethyl groups, make it a valuable intermediate for the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in pharmaceuticals and crop protection agents.

One of the key reasons for the rising interest in 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern drug discovery, and the incorporation of trifluoromethoxy and trifluoromethyl moieties often enhances metabolic stability and bioavailability. This aligns with current trends in the pharmaceutical industry, where fluorine-containing drugs are increasingly prevalent due to their improved efficacy and safety profiles.

In agrochemical applications, 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is being explored as a precursor for crop protection chemicals. The trifluoromethyl group is known to improve the lipophilicity and pest resistance of agrochemicals, making them more effective at lower doses. This is particularly relevant as the agricultural sector seeks sustainable solutions to meet global food demand while minimizing environmental impact.

The synthesis and characterization of 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine involve advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-value applications. Additionally, the compound's CAS No. 1261832-17-0 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

From a commercial perspective, the demand for 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine is expected to grow, driven by its versatility and the expanding markets for fine chemicals and specialty intermediates. Companies involved in its production and distribution are likely to benefit from the compound's niche applications and the broader trend toward custom synthesis in the chemical industry.

In conclusion, 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261832-17-0) represents a promising area of research and development. Its unique chemical properties and potential applications in pharmaceuticals and agrochemicals make it a compound of significant interest to scientists and industry professionals alike. As the demand for fluorinated compounds continues to rise, this pyridine derivative is poised to play a pivotal role in advancing innovation across multiple sectors.